Cas no 124420-27-5 (4-Pyridazinepropanenitrile,3,6-dichloro-b,b-dimethyl-)

• Product Name: 4-Pyridazinepropanenitrile,3,6-dichloro-b,b-dimethyl-
• CAS No: 124420-27-5
• MF: C₉H₉Cl₂N₃
• MW: 230.093859434128
• CID: 180172
• PubChem ID: 180239
• Update Time: 2025-04-19

4-Pyridazinepropanenitrile,3,6-dichloro-b,b-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridazinepropanenitrile,3,6-dichloro-b,b-dimethyl-
• 3-(3,6-dichloropyridazin-4-yl)-3-methylbutanenitrile
• 124420-27-5
• DTXSID10154326

• Inchi： 1S/C9H9Cl2N3/c1-9(2,3-4-12)6-5-7(10)13-14-8(6)11/h5H,3H2,1-2H3
• InChI Key： NMCOOTRWHCXWTJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)C(C)(C)CC#N

Computed Properties

• Exact Mass: 229.01757
• Monoisotopic Mass: 229.017353
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.6
• XLogP3: 2.6

Experimental Properties

• Density: 1.304
• Boiling Point: 412°Cat760mmHg
• Flash Point: 202.9°C
• Refractive Index: 1.537
• PSA: 49.57